Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone

Specification

• CAS No.: 2060057-13-6
• Molecular Formula: C6H9NO2S
• Molecular Weight: 159.2
• IUPAC Name: imino-methyl-(2-methylfuran-3-yl)-oxo-λ6-sulfane
• Standard InChI: InChI=1S/C6H9NO2S/c1-5-6(3-4-9-5)10(2,7)8/h3-4,7H,1-2H3
• Standard InChI Key: DOCNAESLZRGJHL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)S(=N)(=O)C

Introduction

Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone is a chemical compound that belongs to the sulfanone class, characterized by its unique structure featuring an imino group, a methyl group, and a 2-methylfuran-3-yl moiety. This compound has garnered attention for its potential applications in organic synthesis and medicinal chemistry, particularly due to its sulfanone functional group, which is similar to those found in sulfonamides.

Key Features:

• Molecular Formula: Not explicitly mentioned in available sources, but compounds with similar structures typically have a formula that reflects their sulfanone and imino functionalities.

• Molecular Weight: Approximately 171.25 g/mol for related sulfanones, though specific data for this compound is not detailed in the search results.

• CAS Number: 2649080-08-8 is mentioned for a related compound, but not specifically for Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone.

Structural Elements:

• Imino Group: Contributes to the compound's reactivity and potential biological interactions.

• 2-Methylfuran-3-yl Moiety: Provides unique chemical properties and potential pharmacological activities.

• Sulfanone Group: Characteristic of sulfanones, which are studied for their antimicrobial and anticancer properties.

Synthesis and Applications

The synthesis of Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone typically involves multi-step reactions that require careful control of conditions to achieve high purity and yield. Continuous flow reactors are often used in industrial settings to scale up production efficiently.

Synthesis Methods:

• Multi-step Reactions: Involving various starting materials and conditions.

• Continuous Flow Reactors: Used for large-scale production with precise control over reaction conditions.

Potential Applications:

• Organic Synthesis: Acts as a versatile intermediate for further derivatization.

• Medicinal Chemistry: Potential therapeutic properties, including antimicrobial and anticancer activities.

Biological Activity and Mechanism of Action

While the exact mechanism of action for Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone is not fully understood, it is believed to involve interactions at the molecular level that could inhibit specific enzymes or bind to biological targets. This suggests potential applications in drug discovery and development.

Potential Biological Activities:

• Antimicrobial Properties: Common among sulfanones and compounds with furan rings.

• Anticancer Properties: Investigated for compounds with similar structural features.

Research Findings and Future Directions

Further studies are necessary to elucidate the mechanisms of action and assess the therapeutic potential of Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone. Research should focus on its biological activities, pharmacokinetics, and potential applications in medicine.

Data Table: Comparison of Related Sulfanones

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone	Not specified	Approximately 171.25 (related)	Not specified
Imino(3-methylbutan-2-yl)(2-methylpropyl)-lambda6-sulfanone	Not specified	191.33	Not specified
Ethyl(imino)(2-methylfuran-3-yl)-lambda6-sulfanone	C7H11NO2S	173.24	2060044-88-2